Cas no 13791-45-2 (N'-[2-(4-chloro-2-methylphenoxy)propanoyl]benzohydrazide)

• Product Name: N'-[2-(4-chloro-2-methylphenoxy)propanoyl]benzohydrazide
• CAS No: 13791-45-2
• MF: C₁₇H₁₇ClN₂O₃
• MW: 332.781483411789
• CID: 5903467
• PubChem ID: 3475232
• Update Time: 2025-05-22

N'-[2-(4-chloro-2-methylphenoxy)propanoyl]benzohydrazide Chemical and Physical Properties

Names and Identifiers

• N'-[2-(4-chloro-2-methylphenoxy)propanoyl]benzohydrazide
• Z30185609
• AKOS001219181
• F1577-0052
• 13791-45-2
• N'-(2-(4-chloro-2-methylphenoxy)propanoyl)benzohydrazide
• SR-01000013313-1
• AKOS016295852
• SR-01000013313

• Inchi： 1S/C17H17ClN2O3/c1-11-10-14(18)8-9-15(11)23-12(2)16(21)19-20-17(22)13-6-4-3-5-7-13/h3-10,12H,1-2H3,(H,19,21)(H,20,22)
• InChI Key： ZZLSFVLZLJDCHE-UHFFFAOYSA-N
• SMILES： C(NNC(=O)C(OC1=CC=C(Cl)C=C1C)C)(=O)C1=CC=CC=C1

Computed Properties

• Exact Mass: 332.0927701g/mol
• Monoisotopic Mass: 332.0927701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 67.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives

Additional information on N'-[2-(4-chloro-2-methylphenoxy)propanoyl]benzohydrazide

N'-[2-(4-chloro-2-methylphenoxy)propanoyl]benzohydrazide: A Comprehensive Overview

The compound with CAS No. 13791-45-2, known as N'-[2-(4-chloro-2-methylphenoxy)propanoyl]benzohydrazide, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and material science. Recent studies have highlighted its role in various biological systems, making it a subject of interest for researchers worldwide.

Benzohydrazide derivatives, such as this compound, are known for their versatility in chemical reactions and their ability to form stable complexes with metal ions. The presence of the 4-chloro-2-methylphenoxy group introduces additional functionality, enhancing the compound's reactivity and selectivity in different chemical environments. This makes it a valuable tool in the synthesis of advanced materials and bioactive molecules.

Recent advancements in synthetic methodologies have enabled the efficient production of N'-[2-(4-chloro-2-methylphenoxy)propanoyl]benzohydrazide. Researchers have explored green chemistry approaches to minimize environmental impact while maintaining high yields. These methods include the use of microwave-assisted synthesis and catalytic systems that reduce reaction times and energy consumption.

The pharmacological properties of this compound have been extensively studied. It has demonstrated potential as an anticancer agent, with research indicating its ability to inhibit tumor growth and induce apoptosis in cancer cells. Additionally, studies have shown its anti-inflammatory and antioxidant activities, suggesting its utility in treating chronic diseases associated with inflammation and oxidative stress.

In terms of applications, N'-[2-(4-chloro-2-methylphenoxy)propanoyl]benzohydrazide has been explored for its role in drug delivery systems. Its ability to form stable complexes with drugs enhances their solubility and bioavailability, making it a promising candidate for targeted therapy. Furthermore, its use in the development of sensors for detecting environmental pollutants has been reported, leveraging its high sensitivity and selectivity.

From a safety standpoint, recent toxicological studies have provided insights into the compound's safety profile. While it exhibits low toxicity at therapeutic doses, long-term exposure studies are ongoing to fully understand its potential risks. Regulatory agencies have expressed interest in this compound due to its innovative applications and potential benefits to public health.

Looking ahead, the future of N'-[2-(4-chloro-2-methylphenoxy)propanoyl]benzohydrazide lies in its continued exploration across diverse fields. Collaborative efforts between chemists, biologists, and material scientists are expected to unlock new potentials for this compound, driving innovation in both academic and industrial settings.